Cas no 454651-65-1 (2-cyano-3-(1H-indol-3-yl)-N-(quinolin-5-yl)prop-2-enamide)

• Product Name: 2-cyano-3-(1H-indol-3-yl)-N-(quinolin-5-yl)prop-2-enamide
• CAS No: 454651-65-1
• MF: C₂₁H₁₄N₄O
• MW: 338.362063884735
• CID: 5453653
• PubChem ID: 2345688
• Update Time: 2025-10-28

2-cyano-3-(1H-indol-3-yl)-N-(quinolin-5-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-3-(1H-indol-3-yl)-N-5-quinolinyl-2-propenamide
• (2E)-2-cyano-3-(1H-indol-3-yl)-N-(quinolin-5-yl)prop-2-enamide
• AKOS001032723
• EN300-26597325
• 454651-65-1
• STL111940
• (E)-2-cyano-3-(1H-indol-3-yl)-N-quinolin-5-ylprop-2-enamide
• Z46080037
• 2-cyano-3-(1H-indol-3-yl)-N-(quinolin-5-yl)prop-2-enamide

• Inchi： 1S/C21H14N4O/c22-12-14(11-15-13-24-18-7-2-1-5-16(15)18)21(26)25-20-9-3-8-19-17(20)6-4-10-23-19/h1-11,13,24H,(H,25,26)/b14-11+
• InChI Key： LSOPAXYCSBMUFR-SDNWHVSQSA-N
• SMILES： O=C(/C(/C#N)=C/C1=CNC2C=CC=CC=21)NC1=CC=CC2C1=CC=CN=2

Computed Properties

• Exact Mass: 338.11676108g/mol
• Monoisotopic Mass: 338.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 81.6Ų

Experimental Properties

• Density: 1.404±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 689.2±55.0 °C(Predicted)
• pka: 9.33±0.43(Predicted)

Additional information on 2-cyano-3-(1H-indol-3-yl)-N-(quinolin-5-yl)prop-2-enamide

454651-65-1: A Comprehensive Overview of 2-Cyano-3-(1H-indol-3-yl)-N-(quinolin-5-yl)prop-2-enamide

The compound with CAS No. 454651-65-1, commonly referred to as 2-cyano-3-(1H-indol-3-yl)-N-(quinolin-5-yl)prop-2-enamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which incorporates an indole ring, a quinoline moiety, and a cyano group, making it a versatile platform for various applications.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of novel therapeutics targeting complex biological systems. The indole moiety is known for its ability to interact with a wide range of biological targets, including enzymes and receptors, while the quinoline group adds additional functional diversity. The presence of the cyano group further enhances the compound's chemical reactivity and stability, making it a valuable building block in synthetic chemistry.

One of the most exciting developments involving this compound is its role in the design of advanced materials. Researchers have explored its ability to self-assemble into nanoscale structures, which could find applications in electronics and optoelectronics. The combination of aromaticity from the indole and quinoline groups with the electron-withdrawing nature of the cyano group creates a unique electronic environment that can be tailored for specific applications.

In terms of synthesis, this compound can be prepared through a variety of methods, including coupling reactions and enamine chemistry. Recent advancements in catalytic methodologies have made it possible to achieve higher yields and better selectivity in its preparation. These improvements are expected to facilitate its large-scale production for both research and industrial purposes.

The pharmacological properties of 2-cyano-3-(1H-indol-3-yl)-N-(quinolin-5-yl)prop-2-enamide have also been extensively studied. Preclinical data suggest that it exhibits potent bioactivity against several disease models, including cancer and neurodegenerative disorders. Its ability to cross cellular membranes and interact with intracellular targets makes it a promising candidate for drug development.

Moreover, this compound has shown potential in biotechnology applications, such as enzyme inhibition and modulation of cellular signaling pathways. Its structural flexibility allows for further modifications to enhance its efficacy and reduce off-target effects, paving the way for personalized medicine approaches.

In conclusion, CAS No. 454651-65-1 represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique combination of structural features and functional groups positions it as a key player in advancing both academic research and industrial innovation. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to the field of modern chemistry.